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Compound of Interest

Compound Name: Manganese acetate tetrahydrate

Cat. No.: B7854009 Get Quote

An In-depth Technical Guide to Manganese (II) Acetate Tetrahydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of manganese (II) acetate tetrahydrate. It is intended for researchers, scientists, and

professionals in drug development who utilize this compound in their work. The guide details its

chemical structure, physical characteristics, and reactivity, supported by experimental protocols

and data.

General and Physicochemical Properties
Manganese (II) acetate tetrahydrate is a pale pink crystalline solid.[1][2][3][4][5][6][7][8] It is the

tetrahydrate salt of manganese(II) and acetic acid. The compound is known by several names,

including manganous acetate tetrahydrate and manganese diacetate tetrahydrate.[1][3][5]

General Properties
A summary of the general properties is presented in the table below.
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Property Value

Chemical Formula
Mn(CH₃COO)₂·4H₂O[1][3][8][9] or

C₄H₁₄MnO₈[2][3]

IUPAC Name manganese(2+);diacetate;tetrahydrate[2][3]

CAS Number 6156-78-1[1][3][8][10]

Molar Mass
245.087 g/mol [1], 245.09 g/mol [2][3][5][6][7][8]

[11][12]

Appearance
Light pink/pale red crystalline solid/powder[1][2]

[3][4][5][6][7][8][10]

Crystal System Monoclinic[9][13][14][15]

Space Group P2₁/c[13][14][16]

Physical Properties
Quantitative physical data for manganese (II) acetate tetrahydrate are crucial for its application

in various experimental settings.

Property Value

Melting Point 80 °C (176 °F; 353 K)[1][3][9][15][17]

Decomposition Temp.
Dehydration begins at 80-120 °C[17]; further

decomposition occurs at >300 °C[18]

Density
1.59 g/cm³[1], 1.589 g/mL at 25 °C[3][6][9][10]

[12][16][19]

pH
6.0 - 8.5[8]; ~7.0 in a 50 g/L aqueous solution at

20 °C[10][18][20]

Magnetic Susceptibility (χ) +13,650·10⁻⁶ cm³/mol[1]

Solubility
The compound is soluble in water and various polar organic solvents.[1][3][10][11]
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Solvent Solubility

Water ~700 g/L at 20 °C[1]; 64.5 g/100 g at 50 °C[15]

Methanol Soluble[1][3][10][11][16]

Ethanol Soluble[1][3][10][11][15][16]

Acetic Acid Soluble[1][10][11][16]

Experimental Protocols
This section details methodologies for the synthesis, purification, and analysis of manganese

(II) acetate tetrahydrate.

Synthesis and Purification
A common laboratory-scale synthesis involves the reaction of manganese (II) carbonate with

acetic acid.[1][4][9] Reaction: MnCO₃ + 2 CH₃COOH → Mn(CH₃COO)₂ + H₂O + CO₂[1][9]

Detailed Purification Protocol: A method for obtaining high-purity manganese (II) acetate

tetrahydrate involves the following steps[21]:

Dissolution: Manganese carbonate is dissolved in acetic acid.

Impurity Precipitation: The resulting solution is alkalized with aqueous ammonia to a pH of

7.5–8. This step precipitates heavy metal impurities.

Filtration: The solution is filtered to remove the precipitated impurities.

Controlled Crystallization: The purified solution undergoes crystallization via controlled

cooling from 40 °C to 20 °C, accompanied by intense stirring to ensure uniform crystal

growth.

Washing: The crystalline precipitate is filtered and washed with a pure, saturated manganese

acetate solution.

Drying: The final product is dried to yield high-purity Mn(CH₃COO)₂·4H₂O.
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Synthesis and Purification Workflow

Raw Materials:
Manganese Carbonate (MnCO₃)

Acetic Acid (CH₃COOH)

1. Dissolution in Acetic Acid

2. Alkalization with NH₄OH
to pH 7.5-8

Impurity Precipitation
(Heavy Metals) 3. Filtration

4. Controlled Cooling Crystallization
(40°C → 20°C with Stirring)

5. Filtration & Washing

High-Purity
Manganese (II) Acetate Tetrahydrate

Click to download full resolution via product page

Caption: Synthesis and purification workflow for manganese (II) acetate tetrahydrate.

Thermal Analysis (TGA/DSC)
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The thermal decomposition of manganese (II) acetate tetrahydrate has been studied using

thermogravimetry (TG), differential thermal analysis (DTA), and differential scanning calorimetry

(DSC).[22][23] The process occurs in distinct stages when heated in an inert atmosphere.

Methodology: Non-isothermal analysis is performed by heating the sample from ambient

temperature to approximately 500 °C at a constant ramp rate (e.g., 5 °C/min) under a

controlled atmosphere (e.g., nitrogen).[23]

Decomposition Pathway:

Stage 1 (Dehydration): Occurs between 20 °C and 125 °C, corresponding to the loss of four

water molecules of hydration.[23] This process involves two overlapping steps.[22][23]

Stage 2 (Melting and Intermediate Formation): The first dehydration step is followed by

melting at approximately 120 °C.[22] An exothermic process around 155 °C suggests the

formation of a manganese acetate hydroxide intermediate.[22][23]

Stage 3 (Decomposition): Between 190 °C and 346 °C, the anhydrous salt decomposes.[23]

Final Residue: In an inert (N₂) or reducing (H₂) atmosphere, the final solid product is

manganese (II) oxide (MnO). In an oxidizing atmosphere (air), it is manganese (II,III) oxide

(Mn₃O₄).[22][23]

Gaseous Products: The decomposition releases a mixture of volatile compounds, including

acetone, acetic acid, CO, CO₂, and trace amounts of acetaldehyde, methane, and isobutene.

[22][23]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.researchgate.net/publication/229192365_Kinetic_and_mechanistic_study_of_the_non-isothermal_decomposition_of_manganeseII_acetate_tetrahydrate
https://2024.sci-hub.se/245/c5aba716e5a1f7cacdedb61bf5a5e289/10.1016@0040-60319485019-4.pdf
https://2024.sci-hub.se/245/c5aba716e5a1f7cacdedb61bf5a5e289/10.1016@0040-60319485019-4.pdf
https://2024.sci-hub.se/245/c5aba716e5a1f7cacdedb61bf5a5e289/10.1016@0040-60319485019-4.pdf
https://www.researchgate.net/publication/229192365_Kinetic_and_mechanistic_study_of_the_non-isothermal_decomposition_of_manganeseII_acetate_tetrahydrate
https://2024.sci-hub.se/245/c5aba716e5a1f7cacdedb61bf5a5e289/10.1016@0040-60319485019-4.pdf
https://www.researchgate.net/publication/229192365_Kinetic_and_mechanistic_study_of_the_non-isothermal_decomposition_of_manganeseII_acetate_tetrahydrate
https://www.researchgate.net/publication/229192365_Kinetic_and_mechanistic_study_of_the_non-isothermal_decomposition_of_manganeseII_acetate_tetrahydrate
https://2024.sci-hub.se/245/c5aba716e5a1f7cacdedb61bf5a5e289/10.1016@0040-60319485019-4.pdf
https://2024.sci-hub.se/245/c5aba716e5a1f7cacdedb61bf5a5e289/10.1016@0040-60319485019-4.pdf
https://www.researchgate.net/publication/229192365_Kinetic_and_mechanistic_study_of_the_non-isothermal_decomposition_of_manganeseII_acetate_tetrahydrate
https://2024.sci-hub.se/245/c5aba716e5a1f7cacdedb61bf5a5e289/10.1016@0040-60319485019-4.pdf
https://www.researchgate.net/publication/229192365_Kinetic_and_mechanistic_study_of_the_non-isothermal_decomposition_of_manganeseII_acetate_tetrahydrate
https://2024.sci-hub.se/245/c5aba716e5a1f7cacdedb61bf5a5e289/10.1016@0040-60319485019-4.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7854009?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Thermal Decomposition Pathway (Inert Atmosphere)

Mn(CH₃COO)₂·4H₂O (s)

Mn(CH₃COO)₂ (l)

20-125°C
- 4H₂O

Gaseous Products:
(H₂O, Acetic Acid, Acetone, CO, CO₂, etc.)

Intermediate:
Manganese Acetate Hydroxide

~155°C (exo)

MnO (s)

190-346°C

Click to download full resolution via product page

Caption: Thermal decomposition pathway of manganese (II) acetate tetrahydrate.

Spectroscopic Analysis (FTIR)
Fourier-transform infrared (FTIR) spectroscopy is a valuable tool for characterizing manganese

(II) acetate tetrahydrate and its decomposition products.

Methodology: Spectra are typically recorded using the KBr-pellet technique.[2] The sample is

finely ground with potassium bromide and pressed into a transparent disk for analysis.

Spectral Features:

The FTIR spectrum of the parent compound shows characteristic absorption bands for the

acetate group and water of hydration.
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During thermal decomposition, changes in the spectrum can be monitored. For example, the

bands corresponding to water molecules will disappear upon dehydration.

The formation of manganese oxide as the final product is confirmed by the appearance of

characteristic O-Mn-O stretching vibration bands in the 400–750 cm⁻¹ region.[24]

Applications in Research and Development
Manganese (II) acetate tetrahydrate is a versatile compound with numerous applications in

industrial and research settings.

Catalysis: It serves as an oxidation catalyst in organic synthesis, such as in the production of

polyesters and paints.[3][4][11][25]

Materials Science: It is a common precursor for synthesizing various manganese-based

materials, including manganese oxides (e.g., MnO₂, Mn₃O₄) used in batteries, catalysts, and

ceramics.[5][26]

Biochemical Research: In biological systems, it serves as a source of manganese ions

(Mn²⁺), which are essential cofactors for numerous enzymes. This makes it useful for

studying metabolic pathways and enzyme kinetics.[26]

Drug Development and Pharmaceuticals: The compound is explored for its potential in

pharmaceutical formulations, particularly for treating conditions related to manganese

deficiency.[5][7][26] It can also be used as a reagent or intermediate in the synthesis of

active pharmaceutical ingredients.[7]

Other Uses: It is also employed as a mordant in the textile industry for dyeing, a drier for

paints and varnishes, and as a micronutrient in fertilizers for agriculture.[3][11][25][26]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.researchgate.net/figure/FT-IR-spectra-of-the-synthesized-MNO4-and-MNO7_fig2_366204353
https://www.fishersci.ca/shop/products/manganese-ii-acetate-tetrahydrate-mn-22-typical-thermo-scientific/aa1235136
https://www.ceramic-glazes.com/manganese-acetate
https://www.fishersci.at/shop/products/manganese-ii-acetate-tetrahydrate-mn-22-typical-thermo-scientific/11301729
https://elemtrade.com/service/magnese-acetate-tetrahydrate/
https://www.chemimpex.com/products/35310
https://www.chemimpex.com/products/30605
https://www.chemimpex.com/products/30605
https://www.chemimpex.com/products/35310
https://www.khonorchem.com/food_minerals/259.html
https://www.chemimpex.com/products/30605
https://www.khonorchem.com/food_minerals/259.html
https://www.fishersci.ca/shop/products/manganese-ii-acetate-tetrahydrate-mn-22-typical-thermo-scientific/aa1235136
https://www.fishersci.at/shop/products/manganese-ii-acetate-tetrahydrate-mn-22-typical-thermo-scientific/11301729
https://elemtrade.com/service/magnese-acetate-tetrahydrate/
https://www.chemimpex.com/products/30605
https://www.benchchem.com/product/b7854009?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7854009?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Manganese(II) acetate - Wikipedia [en.wikipedia.org]

2. Manganese acetate tetrahydrate | C4H14MnO8 | CID 93021 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. Manganese(II) acetate tetrahydrate, Mn 22% (typical) | Fisher Scientific [fishersci.ca]

4. Manganese(II) acetate tetrahydrate - Manganese acetate formula [ceramic-glazes.com]

5. chemimpex.com [chemimpex.com]

6. americanelements.com [americanelements.com]

7. Manganese Acetate – High-Purity Catalyst & Industrial Chemical Compound_Food
minerals_Food additives_Product_Jiangsu Khonor Chemicals Co.，Limited
[khonorchem.com]

8. Manganese Acetate Tetrahydrate - Manganese Acetate Tetrahydrate (Extra Pure)
Manufacturer from Mumbai [m.avachemicals.net]

9. Manganese(II) acetate - Crystal growing [en.crystalls.info]

10. chembk.com [chembk.com]

11. Manganese(II) acetate tetrahydrate, Mn 22% (typical) 100 g | Buy Online | Thermo
Scientific Alfa Aesar | Fisher Scientific [fishersci.at]

12. chemicalpoint.eu [chemicalpoint.eu]

13. [PDF] Crystal structure of manganese acetate tetrahydrate | Semantic Scholar
[semanticscholar.org]

14. scispace.com [scispace.com]

15. manganese(II) acetate tetrahydrate [chemister.ru]

16. MANGANESE(II) ACETATE TETRAHYDRATE | 6156-78-1 [chemicalbook.com]

17. Manganese(II) Acetate Tetrahydrate [benchchem.com]

18. carlroth.com:443 [carlroth.com:443]

19. MANGANESE(II) ACETATE TETRAHYDRATE CAS#: 6156-78-1 [m.chemicalbook.com]

20. merckmillipore.com [merckmillipore.com]

21. sibran.ru [sibran.ru]

22. researchgate.net [researchgate.net]

23. 2024.sci-hub.se [2024.sci-hub.se]

24. researchgate.net [researchgate.net]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://en.wikipedia.org/wiki/Manganese(II)_acetate
https://pubchem.ncbi.nlm.nih.gov/compound/Manganese-acetate-tetrahydrate
https://pubchem.ncbi.nlm.nih.gov/compound/Manganese-acetate-tetrahydrate
https://www.fishersci.ca/shop/products/manganese-ii-acetate-tetrahydrate-mn-22-typical-thermo-scientific/aa1235136
https://www.ceramic-glazes.com/manganese-acetate
https://www.chemimpex.com/products/35310
https://www.americanelements.com/manganese-ii-acetate-tetrahydrate-6156-78-1
https://www.khonorchem.com/food_minerals/259.html
https://www.khonorchem.com/food_minerals/259.html
https://www.khonorchem.com/food_minerals/259.html
https://m.avachemicals.net/manganese-acetate-tetrahydrate.html
https://m.avachemicals.net/manganese-acetate-tetrahydrate.html
https://en.crystalls.info/Manganese(II)_acetate
https://www.chembk.com/en/chem/Manganese(Ii)%20Acetate%20Tetrahydrate
https://www.fishersci.at/shop/products/manganese-ii-acetate-tetrahydrate-mn-22-typical-thermo-scientific/11301729
https://www.fishersci.at/shop/products/manganese-ii-acetate-tetrahydrate-mn-22-typical-thermo-scientific/11301729
https://chemicalpoint.eu/product/manganeseii-acetate-tetrahydrate/
https://www.semanticscholar.org/paper/Crystal-structure-of-manganese-acetate-tetrahydrate-Bertaut-Qui/61d5ae0478bf55a76f1b6499d0ede8f86dd365d7
https://www.semanticscholar.org/paper/Crystal-structure-of-manganese-acetate-tetrahydrate-Bertaut-Qui/61d5ae0478bf55a76f1b6499d0ede8f86dd365d7
https://scispace.com/papers/crystal-structure-of-manganese-acetate-tetrahydrate-317bzmarwd
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=2458
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6308272.htm
https://www.benchchem.com/product/b7854009
https://www.carlroth.com/medias/SDB-0277-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDgwMjV8YXBwbGljYXRpb24vcGRmfGFERTRMMmczWmk4NU1UZzBOall3TmpnME9ETXdMMU5FUWw4d01qYzNYMGxGWDBWT0xuQmtaZ3wxYjlhYTViOGEzY2FjY2JmN2ExY2JiZDdiMTcwZjE4NGRlYzM3NDA0MGY2OWYwYmJkNDQ5NjRjMGJhZDMxOGEy
https://m.chemicalbook.com/ProductChemicalPropertiesCB6308272_EN.htm
https://www.merckmillipore.com/SG/en/product/ManganeseIIacetate-tetrahydrate,MDA_CHEM-843487
https://www.sibran.ru/upload/iblock/525/physicochemical_fundamentals_of_obtaining_high_purity_manganese_ii_acetate_tetrahydrate.pdf
https://www.researchgate.net/publication/229192365_Kinetic_and_mechanistic_study_of_the_non-isothermal_decomposition_of_manganeseII_acetate_tetrahydrate
https://2024.sci-hub.se/245/c5aba716e5a1f7cacdedb61bf5a5e289/10.1016@0040-60319485019-4.pdf
https://www.researchgate.net/figure/FT-IR-spectra-of-the-synthesized-MNO4-and-MNO7_fig2_366204353
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7854009?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


25. elemtrade.com [elemtrade.com]

26. chemimpex.com [chemimpex.com]

To cite this document: BenchChem. [physical and chemical properties of manganese acetate
tetrahydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7854009#physical-and-chemical-properties-of-
manganese-acetate-tetrahydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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